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Compound of Interest

Compound Name: melanotan-II

Cat. No.: B1676171 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on handling and solubilizing Melanotan-II (MT-II)

for in-vitro experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Melanotan-II and what are its basic properties?

A1: Melanotan-II is a synthetic analog of the naturally occurring α-melanocyte-stimulating

hormone (α-MSH).[1][2][3] It is a cyclic heptapeptide with the amino acid sequence Ac-Nle-

c[Asp-His-D-Phe-Arg-Trp-Lys]-NH2.[4] Key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C50H69N15O9 [1]

Molecular Weight ~1024.18 g/mol

Appearance
White lyophilized (freeze-dried)

powder

Storage (Lyophilized)
-20°C for long-term stability

(≥4 years)

Storage (Reconstituted)

2-8°C for up to one week;

-20°C for longer-term storage.

Avoid repeated freeze-thaw

cycles.

Q2: Which solvents are recommended for reconstituting Melanotan-II?

A2: The choice of solvent depends on the requirements of your specific assay. Sterile, distilled

water is commonly recommended for initial reconstitution. For stock solutions, organic solvents

like DMSO and DMF can also be used. It is sparingly soluble in aqueous buffers alone.

Q3: How does the presence of Trifluoroacetic acid (TFA) salt affect the peptide?

A3: TFA is often a residual counterion from the HPLC purification process. While it generally

enhances the solubility of peptides in aqueous solutions, it's important to be aware of its

presence as it contributes to the total mass of the product. For most standard in-vitro assays,

residual TFA levels are unlikely to cause interference, but this should be considered for highly

sensitive experiments.

Troubleshooting Guide
Issue 1: The lyophilized Melanotan-II powder is not dissolving or forms a cloudy solution in my

aqueous buffer.

Cause: Melanotan-II has limited solubility directly in aqueous buffers like PBS. The peptide

may be aggregating.
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Solution 1: Use of an Organic Solvent: First, dissolve the peptide in a small amount of an

organic solvent such as DMSO or DMF. Once fully dissolved, you can then slowly add the

aqueous buffer of choice to achieve the desired final concentration. This method significantly

improves solubility in aqueous solutions.

Solution 2: Gentle Agitation and Warming: After adding the solvent, gently swirl or vortex the

vial. If solubility remains an issue, warming the solution to 37°C and brief sonication can aid

dissolution. Avoid vigorous shaking, which can cause the peptide to denature or aggregate.

Solution 3: Reconstitute in Sterile Water First: For many applications, reconstituting in sterile

distilled water to a concentration of at least 100 µg/mL is recommended before further

dilution into other aqueous solutions.

Issue 2: I am observing precipitation after diluting my DMSO stock solution into a buffer.

Cause: This can occur if the final concentration of the peptide in the aqueous buffer exceeds

its solubility limit or if the percentage of DMSO in the final solution is too low to maintain

solubility.

Solution: Ensure the final concentration of the organic solvent (e.g., DMSO) is sufficient to

keep the peptide in solution, while also being compatible with your cell model or assay

(typically <0.5% DMSO). It may be necessary to work with a lower final concentration of

Melanotan-II.

Issue 3: My reconstituted Melanotan-II solution appears to have lost activity over time.

Cause: Improper storage is a common cause of activity loss. Peptides in solution are more

susceptible to degradation than in their lyophilized form. Repeated freeze-thaw cycles can

also degrade the peptide.

Solution: Store reconstituted Melanotan-II at 2-8°C for short-term use (up to one week). For

longer-term storage, aliquot the reconstituted solution into single-use volumes and store at

-20°C or below. Adding a carrier protein like 0.1% Bovine Serum Albumin (BSA) or Human

Serum Albumin (HSA) can also help stabilize the peptide in solution for long-term storage.

Quantitative Solubility Data
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The following table summarizes the solubility of Melanotan-II in various solvents.

Solvent Approximate Solubility Reference

Water 5 mg/mL

DMSO (Dimethyl sulfoxide) ~15 mg/mL

DMF (Dimethylformamide) ~30 mg/mL

Ethanol ~1 mg/mL

1:4 DMF:PBS (pH 7.2) ~0.20 mg/mL

Note: These values are approximate and can vary based on the specific batch, purity, and

residual salt content of the peptide.

Experimental Protocols
Protocol 1: Reconstitution of Melanotan-II for In-Vitro
Assays

Preparation: Before opening, allow the vial of lyophilized Melanotan-II to come to room

temperature to prevent condensation.

Solvent Addition: Using a sterile syringe, slowly add the desired volume of the appropriate

solvent (e.g., sterile water or DMSO) to the vial. Aim the stream of liquid against the side of

the vial to gently wet the powder.

Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. If

necessary, brief vortexing or sonication can be used. Avoid vigorous shaking.

Dilution (if necessary): If you initially used an organic solvent, you can now perform a

stepwise dilution into your final aqueous buffer. Add the buffer slowly to the concentrated

stock solution while gently mixing.

Storage: For immediate use, keep the solution on ice. For storage, follow the guidelines

outlined in the Troubleshooting section. Aliquot into single-use vials to prevent contamination

and degradation from multiple freeze-thaw cycles.
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Visualizations
Melanotan-II Signaling Pathway
Melanotan-II is a non-selective agonist for several melanocortin receptors (MCRs). Its primary

mechanism for stimulating melanogenesis involves binding to the MC1 receptor on

melanocytes. This initiates a G-protein coupled receptor (GPCR) signaling cascade that leads

to the activation of adenylate cyclase, an increase in cyclic AMP (cAMP), and ultimately, the

upregulation of genes involved in melanin synthesis.
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Caption: Melanotan-II signaling cascade via the MC1 receptor.

Experimental Workflow for Peptide Solubilization
This workflow provides a logical sequence for troubleshooting solubility issues with Melanotan-
II.
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Caption: Workflow for dissolving Melanotan-II for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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